Cas no 2171852-24-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-3-carboxylic acid
• CAS No: 2171852-24-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6499194
• PubChem ID: 165822084
• Update Time: 2025-06-15

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]piperidine-3-carboxylic acid
• 2171852-24-5
• EN300-1535778

• Inchi： 1S/C25H28N2O6/c28-17(12-23(29)27-11-5-6-16(14-27)24(30)31)13-26-25(32)33-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,16-17,22,28H,5-6,11-15H2,(H,26,32)(H,30,31)
• InChI Key： BMLARZPTMQPVAS-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N1CCCC(C(=O)O)C1)=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-3-carboxylic acid

Comprehensive Overview of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-3-carboxylic acid (CAS No. 2171852-24-5)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-3-carboxylic acid (CAS No. 2171852-24-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-3-carboxylic acid backbone, makes it invaluable for constructing complex biomolecules. Researchers and pharmaceutical developers frequently seek this compound due to its role in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery.

The growing demand for peptide-based therapeutics has propelled interest in Fmoc-protected amino acid derivatives like this compound. With the rise of personalized medicine and targeted drug delivery, its applications extend to oncology, neurology, and immunology. The hydroxybutanoyl moiety enhances solubility, while the piperidine ring contributes to conformational stability—key factors in optimizing bioavailability and drug efficacy.

From an analytical perspective, CAS No. 2171852-24-5 exhibits high purity (>95%) under HPLC and NMR validation, meeting stringent requirements for GMP-compliant production. Its stability in DMSO and DMF solutions further supports its utility in automated synthesis platforms. Recent studies highlight its compatibility with click chemistry and ligand conjugation, aligning with trends in bioconjugation and proteomics.

Environmental and safety profiles of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidine-3-carboxylic acid adhere to REACH and OSHA guidelines, with non-hazardous classification under standard handling conditions. Storage recommendations include desiccated environments at -20°C to preserve its carboxylic acid functionality and prevent Fmoc deprotection.

Innovations in green chemistry have spurred interest in sustainable synthesis routes for this compound. Catalytic methods using enzyme-mediated reactions or microwave-assisted synthesis are emerging as alternatives to traditional organic solvents, addressing industry demands for eco-friendly processes.

In conclusion, CAS No. 2171852-24-5 represents a critical building block in modern biopharmaceuticals. Its versatility in peptide engineering, coupled with advancing synthetic technologies, positions it at the forefront of drug development and biomaterial science.